Cas no 75762-56-0 (3-Bromo-4'-chlorobenzophenone)

• Product Name: 3-Bromo-4'-chlorobenzophenone
• CAS No: 75762-56-0
• MF: C₁₃H₈BrClO
• MW: 295.559021949768
• MDL: MFCD06201572
• CID: 539006
• PubChem ID: 2756866
• Update Time: 2025-04-24

3-Bromo-4'-chlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-bromophenyl)(4-chlorophenyl)-
• (3-bromophenyl)-(4-chlorophenyl)methanone
• 3-BroMo-4'-chlorobenzophenone
• 75762-56-0
• MFCD06201572
• AKOS009339057
• (3-bromophenyl)(4-chlorophenyl)methanone
• SCHEMBL9353635
• DTXSID50373599
• 3-Bromo-4'-chlorobenzophenone

• MDL： MFCD06201572
• Inchi： 1S/C13H8BrClO/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(15)7-5-9/h1-8H
• InChI Key： JDSRHMLEPCMXHS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 293.94500
• Monoisotopic Mass: 293.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.33350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Bromo-4'-chlorobenzophenone

Methanone, (3-Bromophenyl)(4-Chlorophenyl) - A Comprehensive Overview

Methanone, (3-Bromophenyl)(4-Chlorophenyl), also known by its CAS number 75762-56-0, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of methanone, with two aromatic rings substituted at specific positions: one with a bromine atom at the 3-position and the other with a chlorine atom at the 4-position. The combination of these substituents imparts unique chemical properties to the molecule, making it a valuable compound for various applications.

The structure of Methanone, (3-Bromophenyl)(4-Chlorophenyl) consists of a central carbonyl group (C=O) flanked by two aromatic rings. The bromine and chlorine substituents are positioned in such a way that they influence the electronic properties of the molecule. This arrangement can lead to interesting reactivity patterns, particularly in reactions involving nucleophilic attack or electrophilic substitution. Recent studies have highlighted the potential of this compound in drug design and materials science due to its ability to act as a versatile building block.

From a physical standpoint, Methanone, (3-Bromophenyl)(4-Chlorophenyl) exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various synthetic procedures. The compound is also relatively stable under normal storage conditions, though it may degrade upon prolonged exposure to light or high temperatures.

The synthesis of Methanone, (3-Bromophenyl)(4-Chlorophenyl) typically involves multi-step processes that incorporate both electrophilic aromatic substitution and Friedel-Crafts acylation techniques. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of transition metal catalysts such as palladium has been shown to enhance the coupling reactions involved in constructing this compound.

In terms of applications, Methanone, (3-Bromophenyl)(4-Chlorophenyl) has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and anti-inflammatory properties. Researchers have reported that derivatives of this compound exhibit selective inhibition against certain enzymes associated with chronic diseases. Additionally, in materials science, this compound has been explored as a precursor for advanced polymers and coatings due to its ability to form stable cross-linked structures.

Recent studies have also delved into the environmental impact of Methanone, (3-Bromophenyl)(4-Chlorophenyl). While it is not classified as a hazardous substance under current regulations, its degradation pathways in natural environments are still under investigation. Preliminary findings suggest that microbial degradation plays a significant role in breaking down this compound into less harmful byproducts.

In conclusion, Methanone, (3-Bromophenyl)(4-Chlorophenyl) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to attract the attention of researchers seeking innovative solutions in drug development and materials engineering. As ongoing studies unravel more about its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic research and industrial applications.